![molecular formula C24H29NO2S B305715 3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione](/img/structure/B305715.png)
3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione
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Overview
Description
3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione, also known as TMAO, is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. TMAO is a member of the acridinedione family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and the modulation of various cellular pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been shown to modulate various cellular pathways, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway, which are involved in the regulation of gene expression and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. This compound has been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. This compound has also been shown to reduce the production of various inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to modulate various physiological processes, such as angiogenesis and wound healing.
Advantages and Limitations for Lab Experiments
3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has several advantages and limitations for lab experiments. One advantage is that this compound is a relatively stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other compounds with similar biological activities. One limitation is that this compound can exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments. This compound can also exhibit non-specific effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Another direction is to investigate the molecular mechanisms underlying the biological activities of this compound, which can provide insights into the development of new drugs and therapeutic strategies. Additionally, the use of this compound as a diagnostic biomarker for various diseases warrants further investigation.
Synthesis Methods
3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione can be synthesized through a multi-step process starting from 4-methylthiophenol and 3,3,6,6-tetramethyl-1,4-dioxane-2,5-dione. The synthesis involves several chemical reactions, including nucleophilic substitution, cyclization, and oxidation. The purity of the final product can be determined using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
3,3,6,6-tetramethyl-9-[4-(methylsulfanyl)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. This compound has also been investigated for its potential as a diagnostic biomarker for various diseases, such as cardiovascular disease and kidney disease.
properties
Molecular Formula |
C24H29NO2S |
---|---|
Molecular Weight |
395.6 g/mol |
IUPAC Name |
3,3,6,6-tetramethyl-9-(4-methylsulfanylphenyl)-2,4,5,7,9,10-hexahydroacridine-1,8-dione |
InChI |
InChI=1S/C24H29NO2S/c1-23(2)10-16-21(18(26)12-23)20(14-6-8-15(28-5)9-7-14)22-17(25-16)11-24(3,4)13-19(22)27/h6-9,20,25H,10-13H2,1-5H3 |
InChI Key |
FEDZVYHOFKSNNL-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)SC)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)SC)C(=O)C1)C |
Origin of Product |
United States |
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